Cas no 1019115-21-9 (1-methyl-3-(piperidin-2-yl)-1H-indole)

• Product Name: 1-methyl-3-(piperidin-2-yl)-1H-indole
• CAS No: 1019115-21-9
• MF: C₁₄H₁₈N₂
• MW: 214.306123256683
• CID: 6469500
• PubChem ID: 82284576
• Update Time: 2025-06-08

1-methyl-3-(piperidin-2-yl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-(piperidin-2-yl)-1H-indole
• 6-(1-methyl-3-indolyl)piper idine
• 1019115-21-9
• AKOS022540881
• 1-methyl-3-piperidin-2-ylindole
• EN300-1853308

• Inchi： 1S/C14H18N2/c1-16-10-12(13-7-4-5-9-15-13)11-6-2-3-8-14(11)16/h2-3,6,8,10,13,15H,4-5,7,9H2,1H3
• InChI Key： QYXNFJAWCYVYNV-UHFFFAOYSA-N
• SMILES： N1CCCCC1C1=CN(C)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 214.146998583g/mol
• Monoisotopic Mass: 214.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 17Ų

Additional information on 1-methyl-3-(piperidin-2-yl)-1H-indole

Introduction to 1-Methyl-3-(piperidin-2-yl)-1H-indole (CAS No. 1019115-21-9)

1-Methyl-3-(piperidin-2-yl)-1H-indole, with the CAS number 1019115-21-9, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of indoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 1-methyl-3-(piperidin-2-yl)-1H-indole make it a valuable candidate for various research studies, particularly in the development of new drugs and therapeutic agents.

The chemical structure of 1-methyl-3-(piperidin-2-yl)-1H-indole consists of an indole core with a methyl group at the 1-position and a piperidine ring attached at the 3-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it an interesting subject for both academic and industrial research. The piperidine ring, in particular, is known for its ability to modulate receptor interactions and enhance the bioavailability of compounds.

Recent studies have highlighted the potential of 1-methyl-3-(piperidin-2-yl)-1H-indole in various therapeutic areas. One notable application is in the treatment of neurological disorders, such as Parkinson's disease and Alzheimer's disease. Research has shown that compounds with similar structures can act as potent agonists or antagonists of specific receptors, thereby modulating neurotransmitter levels and improving cognitive function. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 1-methyl-3-(piperidin-2-yl)-1H-indole exhibit significant neuroprotective effects by inhibiting oxidative stress and reducing neuroinflammation.

In addition to its potential in neurological disorders, 1-methyl-3-(piperidin-2-yl)-1H-indole has also been investigated for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including arthritis and cardiovascular diseases. Preclinical studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines and reduce inflammation in animal models. This makes it a promising candidate for the development of new anti-inflammatory drugs.

The pharmacokinetic properties of 1-methyl-3-(piperidin-2-yl)-1H-indole have also been studied extensively. Research has shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are essential characteristics for drug development. Additionally, its low toxicity and high stability make it suitable for long-term use in therapeutic applications.

Synthetic methods for producing 1-methyl-3-(piperidin-2-yl)-1H-indole have been well-documented in the literature. One common approach involves the reaction of 3-bromoindole with methyl iodide followed by nucleophilic substitution with piperidine. This method yields high purity products with good yields, making it suitable for large-scale production. Advances in synthetic chemistry have also led to the development of more efficient and environmentally friendly methods for synthesizing this compound.

The potential applications of 1-methyl-3-(piperidin-2-yl)-1H-indole extend beyond its use as a drug candidate. It is also used as a building block in the synthesis of more complex molecules with diverse biological activities. For example, it can be used as an intermediate in the synthesis of novel antibiotics, anticancer agents, and other therapeutic compounds. The versatility of this compound makes it an important tool in medicinal chemistry research.

In conclusion, 1-methyl-3-(piperidin-2-yl)-1H-indole (CAS No. 1019115-21-9) is a promising compound with significant potential in various therapeutic areas. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development. Ongoing studies continue to uncover new applications and mechanisms of action, contributing to its growing importance in the field of medicinal chemistry.